Cas no 138168-21-5 (3-Azido-2,3-dideoxy-D-erythropentose)
3-Azido-2,3-dideoxy-D-erythropentose is a specialized carbohydrate derivative featuring an azido group at the C-3 position, which serves as a versatile intermediate in synthetic organic and medicinal chemistry. Its key advantages include its utility as a precursor for click chemistry applications, enabling efficient conjugation with alkynes via azide-alkyne cycloaddition. The dideoxy modification enhances stability and reactivity, making it valuable for glycoconjugate synthesis and nucleoside analog development. Its stereochemistry aligns with D-erythropentose, ensuring compatibility with biologically relevant systems. This compound is particularly useful in drug discovery, bioconjugation, and carbohydrate research, offering precise functionalization opportunities for tailored molecular designs.
138168-21-5 structure
Product Name:3-Azido-2,3-dideoxy-D-erythropentose
3-Azido-2,3-dideoxy-D-erythropentose Chemical and Physical Properties
Names and Identifiers
-
- 3-Azido-2,3-dideoxy-D-erythropentose
- 3-AZIDO-2,3-DIDEOXY-D-RIBOSE
- 3-azido-2,3-dideoxyribose
- CID 91421144
- 3-Azido-2,3-dideoxy-D-erythro-pentose
- DB-228567
- 138168-21-5
- (3S,4S)-3-azido-4,5-dihydroxypentanal
- SCHEMBL16910642
-
- Inchi: 1S/C5H9N3O3/c6-8-7-4(1-2-9)5(11)3-10/h2,4-5,10-11H,1,3H2/t4-,5+/m0/s1
- InChI Key: CCRXJMDIIXJVIC-CRCLSJGQSA-N
- SMILES: O[C@H](CO)[C@H](CC=O)N=[N+]=[N-]
Computed Properties
- Exact Mass: 159.06439116g/mol
- Monoisotopic Mass: 159.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.9
- XLogP3: -0.7
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
3-Azido-2,3-dideoxy-D-erythropentose Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Azido-2,3-dideoxy-D-erythropentose Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A884540-5mg |
3-Azido-2,3-dideoxy-D-erythropentose |
138168-21-5 | 5mg |
$ 253.00 | 2023-04-19 | ||
| TRC | A884540-50mg |
3-Azido-2,3-dideoxy-D-erythropentose |
138168-21-5 | 50mg |
$ 1918.00 | 2023-04-19 | ||
| Biosynth | MA03957-1 g |
3-Azido-2,3-dideoxy-D-ribose |
138168-21-5 | 1g |
$2,310.00 | 2023-01-04 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503224-5mg |
3-Azido-2,3-dideoxy-D-erythropentose, |
138168-21-5 | 5mg |
¥3234.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503224-5 mg |
3-Azido-2,3-dideoxy-D-erythropentose, |
138168-21-5 | 5mg |
¥3,234.00 | 2023-07-11 |
3-Azido-2,3-dideoxy-D-erythropentose Related Literature
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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